Cas no 1805238-74-7 (5-Chloro-N,2-dimethyl-3-nitroaniline)

• Product Name: 5-Chloro-N,2-dimethyl-3-nitroaniline
• CAS No: 1805238-74-7
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5001795
• Update Time: 2025-10-28

5-Chloro-N,2-dimethyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N,2-dimethyl-3-nitroaniline

• Inchi： 1S/C8H9ClN2O2/c1-5-7(10-2)3-6(9)4-8(5)11(12)13/h3-4,10H,1-2H3
• InChI Key： FPEZWAXNYITULD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=C(C=1)NC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8

Additional information on 5-Chloro-N,2-dimethyl-3-nitroaniline

5-Chloro-N,2-Dimethyl-3-Nitroaniline: A Comprehensive Overview

The compound 5-Chloro-N,2-dimethyl-3-nitroaniline, identified by the CAS number 1805238-74-7, is a significant organic chemical with a diverse range of applications. This compound belongs to the class of aromatic amines, characterized by the presence of a nitro group (-NO₂), a chlorine atom, and two methyl groups attached to the aniline backbone. The structural arrangement of these substituents imparts unique chemical properties, making it a valuable compound in various industries.

Recent studies have highlighted the importance of 5-Chloro-N,2-dimethyl-3-nitroaniline in the field of material science. Researchers have explored its potential as an intermediate in the synthesis of advanced materials, such as high-performance polymers and composites. The nitro group, being an electron-withdrawing substituent, enhances the reactivity of the compound, making it suitable for various condensation reactions. This has led to its use in the development of novel materials with improved mechanical and thermal properties.

In addition to its role in material science, 5-Chloro-N,2-dimethyl-3-nitroaniline has gained attention in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, its derivatives have been investigated for their anti-inflammatory and antioxidant properties. These findings underscore its importance in drug discovery and development processes.

The synthesis of 5-Chloro-N,2-dimethyl-3-nitroaniline involves a multi-step process that typically begins with chlorination and methylation reactions followed by nitration. The precise control of reaction conditions is crucial to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes.

The physical properties of 5-Chloro-N,2-dimethyl-3-nitroaniline are well-documented. It exists as a crystalline solid with a melting point of approximately 140°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

In terms of safety considerations, while 5-Chloro-N,2-dimethyl-3-nitroaniline is not classified as a hazardous substance under standard conditions, proper handling procedures should be followed to minimize exposure risks. Occupational safety guidelines recommend using protective equipment when working with this compound to prevent inhalation or skin contact.

The application landscape for 5-Chloro-N,2-dimethyl-3-nitroaniline continues to expand with ongoing research. Its role as an intermediate in pharmaceuticals and materials science positions it as a key player in modern chemistry. As industries increasingly prioritize innovation and sustainability, compounds like this are expected to play pivotal roles in driving technological advancements.